![molecular formula C18H18BrNO2 B2738341 7-bromo-4-(4-ethylbenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one CAS No. 1326889-32-0](/img/structure/B2738341.png)
7-bromo-4-(4-ethylbenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Bromo-4-(4-ethylbenzyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one (7-BEB-4,5-DHB-1,4-BO) is a synthetic compound with potential applications in a variety of scientific research areas. It is a member of the benzoxazepinone family and is a derivative of the benzodiazepine class of compounds. In addition to its scientific research applications, 7-BEB-4,5-DHB-1,4-BO has also been explored as a potential therapeutic agent in the treatment of certain diseases.
Scientific Research Applications
Synthesis of CCR5 Antagonists
A practical synthesis method for an orally active CCR5 antagonist was developed, utilizing 7-bromo-1-propyl-2,3-dihydro-1H-1-benzazepine-4-caboxylate as a key intermediate. This process involves a Suzuki−Miyaura reaction followed by hydrolysis and amidation, offering a new, inexpensive method without the need for chromatographic purification (Ikemoto et al., 2005).
Radical Cyclization to Benzazepines
Another study highlights the synthesis of 2-benzazepines via 7-endo radical cyclization. This method starts from commercially available benzaldehydes, amines, and alpha,beta-unsaturated acids, providing a convenient approach to 2-benzazepines synthesis, which could be applicable to the synthesis of benzoxazepin derivatives (Kamimura et al., 2003).
Anticancer Evaluation
The compound has also been used as a precursor in the synthesis of new 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives. These derivatives underwent evaluation for their anticancer activity against various cancer cell lines, showcasing the potential therapeutic applications of benzoxazepin derivatives (Bekircan et al., 2008).
Kinase Inhibitor Development
Research into benzoxazepine-containing kinase inhibitors has been conducted, with the benzoxazepine core being a component in several kinase inhibitors. This highlights the importance of the benzoxazepine structure in the development of pharmaceuticals targeting specific protein kinases, which are crucial in various diseases including cancer (Naganathan et al., 2015).
Properties
IUPAC Name |
7-bromo-4-[(4-ethylphenyl)methyl]-5H-1,4-benzoxazepin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO2/c1-2-13-3-5-14(6-4-13)10-20-11-15-9-16(19)7-8-17(15)22-12-18(20)21/h3-9H,2,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOCASNQYISDZFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CC3=C(C=CC(=C3)Br)OCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.